Cas no 89247-10-9 (4,6-Dichloro-5-nitronicotinamide)

• Product Name: 4,6-Dichloro-5-nitronicotinamide
• CAS No: 89247-10-9
• MF: C₆H₃Cl₂N₃O₃
• MW: 236.012318849564
• CID: 606850
• PubChem ID: 58772928
• Update Time: 2025-11-02

4,6-Dichloro-5-nitronicotinamide Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-5-nitronicotinamide
• 3-Pyridinecarboxamide, 4,6-dichloro-5-nitro-
• SCHEMBL14301697
• 89247-10-9
• DTXSID90729935
• AKOS016006481
• 4,6-DICHLORO-5-NITROPYRIDINE-3-CARBOXAMIDE
• DB-331865

• MDL： MFCD17392849
• Inchi： 1S/C6H3Cl2N3O3/c7-3-2(6(9)12)1-10-5(8)4(3)11(13)14/h1H,(H2,9,12)
• InChI Key： HCIGQJWIYUIECM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CC=1C(N)=O)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.9551464g/mol
• Monoisotopic Mass: 234.9551464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 102Ų

Additional information on 4,6-Dichloro-5-nitronicotinamide

4,6-Dichloro-5-nitronicotinamide (CAS No. 89247-10-9): Properties, Applications, and Market Insights

4,6-Dichloro-5-nitronicotinamide (CAS No. 89247-10-9) is a specialized nitrogen-containing heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated nicotinamide derivative features a unique molecular structure with two chlorine atoms at the 4- and 6-positions and a nitro group at the 5-position, making it a valuable intermediate for various synthetic applications.

The compound's molecular formula C6H3Cl2N3O3 and molecular weight 236.01 g/mol place it in the category of moderately sized organic molecules with excellent potential for further derivatization. Researchers particularly value its electron-withdrawing substituents which influence the reactivity of the pyridine ring, enabling diverse chemical transformations. Recent studies highlight its role in developing novel antimicrobial agents, addressing growing concerns about antibiotic resistance - a hot topic in current medical research.

In pharmaceutical applications, 4,6-Dichloro-5-nitronicotinamide serves as a crucial building block for drug discovery programs. Its structural features make it particularly suitable for designing enzyme inhibitors targeting various disease pathways. The compound's nitro group offers opportunities for reduction to amino derivatives, while the chlorine atoms provide sites for nucleophilic substitution reactions, allowing medicinal chemists to create diverse molecular libraries.

The agrochemical industry has shown increasing interest in 4,6-Dichloro-5-nitronicotinamide derivatives for developing next-generation crop protection agents. With global food security becoming a pressing issue, researchers are exploring its potential in creating environmentally friendly pesticides that target specific pests while minimizing ecological impact. This aligns perfectly with current sustainability trends in agriculture.

From a synthetic chemistry perspective, the compound's crystalline form and moderate solubility in common organic solvents make it convenient for laboratory handling. Its melting point range of 145-148°C and stability under standard conditions contribute to its reliability as a chemical intermediate. These physical properties are frequently searched by chemists evaluating the compound for their research projects.

Market analysis indicates growing demand for 4,6-Dichloro-5-nitronicotinamide across North America, Europe, and Asia-Pacific regions. The compound's supply chain has become more robust in recent years, with several specialty chemical manufacturers offering it in both research quantities and bulk scales. Pricing trends show moderate stability, reflecting its niche but established position in the fine chemicals market.

Quality control aspects of 4,6-Dichloro-5-nitronicotinamide typically involve HPLC purity analysis and spectroscopic characterization (including 1H NMR and 13C NMR). These analytical methods ensure batch-to-batch consistency, which is crucial for research reproducibility - a topic receiving increased attention in the scientific community. The compound's storage recommendations generally suggest keeping it in a cool, dry environment protected from light.

Emerging applications of 4,6-Dichloro-5-nitronicotinamide include its use in material science, particularly in the development of functionalized polymers and coordination complexes. Researchers are investigating its potential as a ligand in catalytic systems or as a component in advanced materials with specialized electronic properties. These innovative uses align with current interests in smart materials and green chemistry.

Safety considerations for handling 4,6-Dichloro-5-nitronicotinamide follow standard laboratory protocols for nitroaromatic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended during manipulation. The compound's material safety data sheet provides comprehensive guidance for researchers and industrial users.

The future outlook for 4,6-Dichloro-5-nitronicotinamide appears promising, with ongoing research exploring its potential in bioconjugation chemistry and targeted drug delivery systems. As the scientific community continues to seek novel chemical entities for addressing global health and agricultural challenges, this versatile compound is likely to maintain its relevance in cutting-edge research and development.